Cas no 61369-19-5 (Decanoic acid, 8-(methylthio)-9-oxo-8-(2-oxoethyl)-, methyl ester)

• Product Name: Decanoic acid, 8-(methylthio)-9-oxo-8-(2-oxoethyl)-, methyl ester
• CAS No: 61369-19-5
• MF: C₁₄H₂₄O₄S
• MW: 288.402963638306
• CID: 481922
• PubChem ID: 71396420
• Update Time: 2025-04-19

Decanoic acid, 8-(methylthio)-9-oxo-8-(2-oxoethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Decanoic acid, 8-(methylthio)-9-oxo-8-(2-oxoethyl)-, methyl ester
• methyl 8-methylsulfanyl-9-oxo-8-(2-oxoethyl)decanoate
• Methyl 8-(methylsulfanyl)-9-oxo-8-(2-oxoethyl)decanoate
• 61369-19-5
• DTXSID10817989

• Inchi： 1S/C14H24O4S/c1-12(16)14(19-3,10-11-15)9-7-5-4-6-8-13(17)18-2/h11H,4-10H2,1-3H3
• InChI Key： ZVNXBQBHOJIRAU-UHFFFAOYSA-N
• SMILES： S(C)C(C(C)=O)(CC=O)CCCCCCC(=O)OC

Computed Properties

• Exact Mass: 288.13962
• Monoisotopic Mass: 288.13953042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• PSA: 60.44